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Technical Support Center: Formulating with
Lauryl Laurate
Welcome to the Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to address common challenges encountered

when formulating with lauryl laurate, specifically concerning its potential for a greasy residue.

Frequently Asked Questions (FAQs)
Q1: Why does my cream formulated with lauryl laurate feel greasy?

While lauryl laurate is often used to provide a smooth, silicone-like after-feel, several factors

can contribute to a greasy residue in the final formulation.[1][2][3] Lauryl laurate is a low

molecular weight emollient and wax-like ester.[1][4] A greasy feel can result from a high

concentration of lauryl laurate, an imbalanced oil phase, or interactions with other formulation

components. The overall composition of the lipid phase is crucial; for most oil-in-water

emulsions, the total emollient phase should ideally be kept under 10% to avoid an oily skin feel.

[5]

Q2: What are the primary strategies to reduce the greasy residue of lauryl laurate?

There are three primary strategies to mitigate greasiness in creams containing lauryl laurate:
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Formulation Optimization: This involves adjusting the concentration of lauryl laurate and

other emollients. Combining it with lighter, faster-absorbing esters can significantly improve

the sensory profile.[5][6]

Incorporation of Sensory Modifiers: Adding oil-absorbing ingredients like starches, powders,

or clays can provide a dry, powdery, or matte finish.[7][8]

Process Modification: The method of emulsification and homogenization can influence the

final droplet size of the emulsion, which in turn affects the lubrication and sensory perception

of the cream.[9]

Q3: Can lauryl laurate itself be used to reduce greasiness?

Paradoxically, yes. Lauryl laurate is sometimes used to "de-grease" formulations containing

heavier oils and butters.[4][10] It provides slip and can reduce the greasy feel of other oil

systems.[3] However, this effect is highly dependent on its concentration and the other

ingredients in the formula.

Troubleshooting Guide
Issue: Cream has a heavy, greasy after-feel.
This is a common issue when the oil phase of a cream is not optimized for a light sensory

experience. Below are potential solutions categorized by formulation strategy.

Strategy 1: Oil Phase Modification
The composition of your oil phase is the most significant factor influencing greasiness.

Solution 1.1: Reduce Lauryl Laurate Concentration. While typical use levels can be up to

40%, this is for anhydrous systems.[2] For emulsions, start at the lower end (e.g., 2-5%) and

incrementally increase.

Solution 1.2: Blend with Lighter Emollients. Combine lauryl laurate with esters known for a

light, non-greasy feel. This can improve the overall sensory profile without sacrificing

emollience.
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Emollient
Alternative

INCI Name Typical Use Level
Key Sensory
Benefit

Neossance®

Hemisqualane
C13-15 Alkane 1-20%

Very light, dry feel,

fast-absorbing

Coco-Caprylate Coco-Caprylate 2-10%
Light, non-greasy,

silicone-like feel

Isoamyl Laurate Isoamyl Laurate 1-20%
Silky, non-oily, highly

spreadable[6]

Caprylyl

Caprylate/Caprate

Caprylyl

Caprylate/Caprate
2-15% Powdery after-feel[11]

Strategy 2: Incorporation of Sensory Modifiers
Sensory modifiers are excellent for absorbing excess oil and providing a desirable matte or

powdery finish.[7]

Solution 2.1: Add Oil-Absorbing Powders. These can be incorporated into the oil or water

phase (depending on the ingredient) during formulation. They work by absorbing excess

lipids on the skin's surface.
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Sensory
Modifier

INCI Name
Typical Use
Level

Oil Absorption
Capacity

Notes

Dry Flo® PC
Aluminum Starch

Octenylsuccinate
1-5% High

Reduces

perceived

oiliness, leaving

a soft, dry feel.[5]

Can be added to

the oil phase.

Tapioca Starch Tapioca Starch 1-10% Moderate

Provides a

velvety, less

greasy feel.

Good natural

option.

Cosmetic Grade

Silica
Silica 0.5-3% Very High

Can provide a

matte finish and

reduce shine.[7]

Corn Starch
Zea Mays (Corn)

Starch
1-10% Moderate

Cuts down on

greasy feel; can

be a cost-

effective option.

[12]

Experimental Protocols
Protocol 1: Comparative Analysis of Sensory Modifiers
Objective: To determine the optimal concentration of a sensory modifier (e.g., Dry Flo® PC) for

reducing the greasy after-feel of a base cream containing 5% lauryl laurate.

Materials:

Base Cream with 5% Lauryl Laurate (without sensory modifiers)

Dry Flo® PC (Aluminum Starch Octenylsuccinate)

Beakers, overhead stirrer, heating plate
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Viscometer

Trained sensory panel (n=10)

Methodology:

Prepare the base cream formulation. Heat the oil phase (containing lauryl laurate) and

water phase separately to 75°C.

Add the water phase to the oil phase under homogenization.

Cool while stirring.

Divide the base cream into four batches (A, B, C, D).

Batch A (Control): No additions.

Batch B: Add 1% Dry Flo® PC to the oil phase before emulsification.

Batch C: Add 3% Dry Flo® PC to the oil phase before emulsification.

Batch D: Add 5% Dry Flo® PC to the oil phase before emulsification.

Homogenize each batch for 2 minutes to ensure uniform distribution.

Allow creams to cool to room temperature.

Conduct sensory evaluation (see Protocol 2).

Protocol 2: Sensory Panel Evaluation of Greasiness
Objective: To quantitatively assess the greasy after-feel of cream formulations.

Methodology:

Panelist Selection: Select 10-15 trained panelists.

Sample Application: Apply a standardized amount (e.g., 0.1g) of each formulation to a

designated area on the panelists' forearms.
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Evaluation Timing: Panelists will evaluate the greasy after-feel at two time points:

T=0: Immediately after application and rub-in (20 seconds).

T=5: 5 minutes after application.

Scoring: Panelists will rate the "greasy after-feel" on a 10-point scale, where 1 = Not greasy

at all and 10 = Extremely greasy.

Data Analysis: Analyze the mean scores for each formulation at each time point using

appropriate statistical methods (e.g., ANOVA) to determine significant differences.

Visualizations
Troubleshooting Workflow for Greasy Residue
This diagram outlines the decision-making process for addressing a greasy residue in a lauryl
laurate cream.
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Greasy Residue Detected

Is Lauryl Laurate
Concentration > 5%?
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No
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light esters (e.g., Coco-Caprylate)

Yes

Incorporate a
Sensory Modifier

No

Select Modifier Type
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Powdery Feel
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Perform Sensory
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(End)
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Formulation Components

Sensory Attributes
Lauryl Laurate

Greasy Feel

Can Increase
at High %

Spreadability

Improves

Light Esters
(e.g., Isoamyl Laurate)

Decreases

Improves

Heavy Oils / Butters
Increases

Sensory Modifiers
(e.g., Starches, Silica)

Decreases

Powdery / Matte Finish

Increases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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